Cas no 315-56-0 (1-bromo-5-fluoro-naphthalene)

• Product Name: 1-bromo-5-fluoro-naphthalene
• CAS No: 315-56-0
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD09258916
• CID: 293476
• PubChem ID: 12606631
• Update Time: 2025-08-05

1-bromo-5-fluoro-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-fluoronaphthalene
• Naphthalene,1-bromo-5-fluoro-
• 1-Brom-5-fluor-naphthalin
• 1-bromanyl-5-fluoranyl-naphthalene
• 1-bromo-5-fluoro-naphthalene
• 1-Bromo-5-fluoronaphthalin
• 5-bromo-1-fluoronaphthalene
• Naphthalene,1-bromo-5-fluoro
• PC8838
• SY204700
• Z1269237310
• AS-47031
• A820900
• EN300-244315
• AKOS022185698
• SCHEMBL4106168
• 315-56-0
• ZYBZDDMAAQTLEV-UHFFFAOYSA-N
• MFCD09258916
• F11594
• CS-0155711
• DTXSID60504195
• DTXCID90455005
• DB-363477

• MDL： MFCD09258916
• Inchi： 1S/C10H6BrF/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6H
• InChI Key： ZYBZDDMAAQTLEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C2C(=CC=CC2=1)F

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.563
• Melting Point: 18-19°C
• Boiling Point: 85-90°C/0.5mm
• Flash Point: 130.8°C
• Refractive Index: 1.638
• PSA: 0.00000
• LogP: 3.74140
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-bromo-5-fluoro-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-bromo-5-fluoro-naphthalene

Chemical Profile of 1-bromo-5-fluoro-naphthalene (CAS No. 315-56-0)

1-bromo-5-fluoro-naphthalene, identified by its Chemical Abstracts Service (CAS) number 315-56-0, is a fluorinated aromatic hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a bromine substituent at the 1-position and a fluorine atom at the 5-position of a naphthalene core, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of various chemical applications.

The structural motif of 1-bromo-5-fluoro-naphthalene combines the stability of the naphthalene ring system with the electron-withdrawing effects of fluorine and the electrophilic nature of bromine. These characteristics facilitate its participation in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Such reactivity has positioned this compound as a key building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, 1-bromo-5-fluoro-naphthalene has been extensively studied for its potential applications in pharmaceutical research. The presence of both bromine and fluorine atoms makes it an attractive precursor for generating biologically active compounds. For instance, fluorinated naphthalenes have been shown to exhibit properties such as improved metabolic stability, enhanced binding affinity to biological targets, and increased bioavailability. These attributes are particularly relevant in the design of novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders.

One notable area where 1-bromo-5-fluoro-naphthalene has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating fluorinated naphthalene derivatives into kinase inhibitors, researchers aim to enhance drug efficacy and selectivity. Recent studies have demonstrated that compounds derived from 1-bromo-5-fluoro-naphthalene can serve as effective scaffolds for developing potent inhibitors of protein kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These inhibitors have shown promise in preclinical studies and are being explored for their potential as therapeutic agents.

Furthermore, 1-bromo-5-fluoro-naphthalene has been utilized in the development of materials with specialized properties. The unique electronic distribution within the molecule allows it to be incorporated into organic semiconductors and light-emitting diodes (OLEDs). Researchers have leveraged its structure to create materials with improved charge transport properties, making it a valuable component in advanced electronic devices. The ability to fine-tune the electronic characteristics through functional group modifications has opened up new possibilities for designing next-generation optoelectronic materials.

The synthetic versatility of 1-bromo-5-fluoro-naphthalene also extends to its role as a precursor in agrochemical applications. Fluorinated aromatic compounds are known for their enhanced stability against environmental degradation, which is crucial for developing long-lasting pesticides and herbicides. By using 1-bromo-5-fluoro-naphthalene as an intermediate, chemists can access a diverse array of fluorinated naphthalenes with tailored biological activities. These compounds have been investigated for their potential to combat resistant pests while maintaining low toxicity to non-target organisms.

In conclusion, 1-bromo-5-fluoro-naphthalene (CAS No. 315-56-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a versatile intermediate in pharmaceutical synthesis, material science, and agrochemical development. The ongoing research into fluorinated naphthalenes underscores their significance in addressing contemporary challenges in medicine and technology. As synthetic methodologies continue to evolve, the utility of 1-bromo-5-fluoro-naphthalene is expected to expand further, solidifying its role as a cornerstone in modern chemical innovation.